Cas no 1471999-74-2 (2-(4-bromophenyl)pyrazolidin-3-one)

• Product Name: 2-(4-bromophenyl)pyrazolidin-3-one
• CAS No: 1471999-74-2
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD26608434
• CID: 5607533
• PubChem ID: 72735720
• Update Time: 2025-06-08

2-(4-bromophenyl)pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(p-Bromophenyl)pyrazolidine-3-one
• EN300-8317029
• 2-(4-bromophenyl)pyrazolidin-3-one
• 1471999-74-2

• MDL： MFCD26608434
• Inchi： 1S/C9H9BrN2O/c10-7-1-3-8(4-2-7)12-9(13)5-6-11-12/h1-4,11H,5-6H2
• InChI Key： XDEWYBMUFSUFQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CCN1)=O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)pyrazolidin-3-one

2-(4-Bromophenyl)pyrazolidin-3-one: A Comprehensive Overview of CAS No. 1471999-74-2

2-(4-Bromophenyl)pyrazolidin-3-one, with the CAS number 1471999-74-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2-(4-Bromophenyl)pyrazolidin-3-one is a derivative of pyrazolidinone, a five-membered heterocyclic compound with a ketone group. The presence of the bromine atom on the phenyl ring imparts unique chemical and physical properties to this compound. The molecular formula of 2-(4-bromophenyl)pyrazolidin-3-one is C₁₀H₉BrN₂O, and its molecular weight is 251.09 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 155 to 157°C.

The solubility of 2-(4-bromophenyl)pyrazolidin-3-one in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane and toluene. This solubility profile makes it suitable for use in a wide range of experimental conditions.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)pyrazolidin-3-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-bromoacetophenone with hydrazine hydrate to form the corresponding hydrazone, which is then cyclized using an acid catalyst such as hydrochloric acid or sulfuric acid. This method yields high purity products with good yields.

An alternative synthetic route involves the condensation of 4-bromoacetophenone with ethyl acetoacetate followed by cyclization under basic conditions. This method provides an efficient and scalable route for the production of 2-(4-bromophenyl)pyrazolidin-3-one. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods using microwave-assisted reactions and solvent-free conditions.

Biological Activities and Applications

2-(4-Bromophenyl)pyrazolidin-3-one has shown promising biological activities that make it a valuable candidate for various therapeutic applications. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

In addition to its anti-inflammatory properties, 2-(4-bromophenyl)pyrazolidin-3-one has been investigated for its antitumor activity. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression.

Clinical Trials and Future Prospects

The promising preclinical results with 2-(4-bromophenyl)pyrazolidin-3-one have led to increased interest in its potential clinical applications. Several studies are currently underway to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed.

Further research is needed to fully understand the mechanisms underlying the biological activities of 2-(4-bromophenyl)pyrazolidin-3-one. Ongoing studies are focusing on optimizing its pharmacokinetic properties, such as bioavailability and half-life, to enhance its therapeutic potential. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and reduce dosing frequency.

Conclusion

In conclusion, 2-(4-bromophenyl)pyrazolidin-3-one (CAS No. 1471999-74-2) is a promising compound with diverse biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antitumor properties, positions it as a potential lead molecule for drug development. Continued research and clinical trials will be essential to fully realize its potential in improving patient outcomes.